N-cyclopentyl-5-nitro-2-phenyl-2H-1,2,3-triazol-4-amine 3-oxide

• IUPAC Name: N-cyclopentyl-3-hydroxy-5-nitro-2-phenyltriazol-4-imine
• InChI: InChI=1S/C13H15N5O3/c19-17-12(14-10-6-4-5-7-10)13(18(20)21)15-16(17)11-8-2-1-3-9-11/h1-3,8-10,19H,4-7H2
• InChI Key: FQFBMWJKKQNBPI-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)N=C2C(=NN(N2O)C3=CC=CC=C3)[N+](=O)[O-]
• Molecular Formula: C13H15N5O3
• Molecular Weight: 289.29 g/mol

Description

N-cyclopentyl-5-nitro-2-phenyl-2H-1,2,3-triazol-4-amine 3-oxide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is a member of the triazole family and is synthesized through a unique method that involves the use of copper-catalyzed azide-alkyne cycloaddition (CuAAC) reaction.

Mechanism of Action

The mechanism of action of N-cyclopentyl-5-nitro-2-phenyl-2H-1,2,3-triazol-4-amine 3-oxide is not fully understood. However, studies have shown that the compound induces cell death in cancer cells through the activation of the apoptotic pathway. The compound also inhibits the growth and proliferation of cancer cells by inducing cell cycle arrest.
Biochemical and Physiological Effects:
N-cyclopentyl-5-nitro-2-phenyl-2H-1,2,3-triazol-4-amine 3-oxide has been found to have several biochemical and physiological effects. The compound exhibits potent anticancer activity against various cancer cell lines. It also has anti-inflammatory properties and has been found to inhibit the production of pro-inflammatory cytokines. The compound has also been found to have neuroprotective effects and can protect against neuronal damage caused by oxidative stress.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-cyclopentyl-5-nitro-2-phenyl-2H-1,2,3-triazol-4-amine 3-oxide in lab experiments is its potent anticancer activity. The compound can be used to study the mechanisms of cancer cell death and the development of novel anticancer drugs. However, one of the limitations of using this compound is its low solubility in water, which can make it difficult to work with in certain experimental settings.

Future Directions

There are several future directions for the research of N-cyclopentyl-5-nitro-2-phenyl-2H-1,2,3-triazol-4-amine 3-oxide. One potential direction is the development of novel anticancer drugs based on the compound's structure. Researchers can also investigate the compound's potential applications in the field of materials science and explore its unique properties. Additionally, further studies can be conducted to elucidate the compound's mechanism of action and its effects on various biological systems.

Scientific Research Applications

N-cyclopentyl-5-nitro-2-phenyl-2H-1,2,3-triazol-4-amine 3-oxide has shown potential applications in various scientific research fields. One of the most significant applications of this compound is in the field of medicinal chemistry. Researchers have found that this compound exhibits potent anticancer activity against various cancer cell lines. The compound also has potential applications in the field of materials science, where it can be used in the synthesis of novel materials with unique properties.